Cas no 55456-40-1 (H-Aib-OBzl)

• Product Name: H-Aib-OBzl
• CAS No: 55456-40-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 351847
• PubChem ID: 11116894
• Update Time: 2025-04-19

H-Aib-OBzl Chemical and Physical Properties

Names and Identifiers

• Alanine, 2-methyl-, phenylmethyl ester
• benzyl 2-amino-2-methylpropanoate
• H-Aib-OBzl · HCl
• alpha-Aminoisobutyric acid benzyl ester
• 55456-40-1
• AKOS010532080
• Benzyl 2-amino-2-methylpropionate
• DPEATBWCWKCPRX-UHFFFAOYSA-N
• benzyl 2-methylalaninate
• H-Aib-OBzl
• AS-48663
• F52319
• SCHEMBL1809268
• H-Aib-OBzl HCl
• FT-0733083

• Inchi： 1S/C11H15NO2/c1-11(2,12)10(13)14-8-9-6-4-3-5-7-9/h3-7H,8,12H2,1-2H3
• InChI Key： DPEATBWCWKCPRX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C)(C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 131-131.5 ºC (18 Torr)
• Flash Point: 129.2±17.9 ºC,
• Solubility: Slightly soluble (4.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls